Cas no 318951-60-9 (3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile)
318951-60-9 structure
Product Name:3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile
CAS No:318951-60-9
MF:C5H2F3N3
MW:161.084690570831
MDL:MFCD00231871
CID:1025898
PubChem ID:1483378
Update Time:2025-04-20
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile
- 3-(trifluoromethyl)-4-cyanopyrazole
- AC1LS731
- ANW-69330
- Bionet2_000977
- CTK8C2936
- HMS1366M09
- SureCN3454150
- CS-0054470
- 5-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
- P10105
- MFCD00231871
- 7H-076
- A875771
- F2198-4616
- DTXSID30363276
- 318951-60-9
- SCHEMBL3454150
- SY041515
- SB15979
- AKOS006238578
- SCHEMBL12933739
- DB-347735
- 3-(Trifluoromethyl)pyrazole-4-carbonitrile
-
- MDL: MFCD00231871
- Inchi: 1S/C5H2F3N3/c6-5(7,8)4-3(1-9)2-10-11-4/h2H,(H,10,11)
- InChI Key: HNIRANRLHUHUOS-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C=NN1)(F)F
Computed Properties
- Exact Mass: 161.02016
- Monoisotopic Mass: 161.02008156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.47
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002834-250mg |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95% | 250mg |
$239.40 | 2023-09-02 | |
| Alichem | A049002834-1g |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95% | 1g |
$597.45 | 2023-09-02 | |
| Alichem | A049002834-5g |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95% | 5g |
$2147.10 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR294-1g |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95+% | 1g |
2327.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR294-50mg |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95+% | 50mg |
266.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR294-200mg |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95+% | 200mg |
664.0CNY | 2021-07-13 | |
| TRC | T222066-100mg |
3-Trifluoromethyl-1H-pyrazole-4-carbonitrile |
318951-60-9 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T222066-500mg |
3-Trifluoromethyl-1H-pyrazole-4-carbonitrile |
318951-60-9 | 500mg |
$ 705.00 | 2022-06-03 | ||
| TRC | T222066-1g |
3-Trifluoromethyl-1H-pyrazole-4-carbonitrile |
318951-60-9 | 1g |
$ 1070.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MR294-100mg |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile |
318951-60-9 | 95+% | 100mg |
1154CNY | 2021-05-08 |
3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
318951-60-9 (3-(Trifluoromethyl)-1H-pyrazole-4-carbonitrile) Related Products
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